Cas no 2161616-33-5 (tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate
• CAS No: 2161616-33-5
• MF: C₁₂H₂₁N₅O₂
• MW: 267.327441930771
• CID: 6340883
• PubChem ID: 165754714
• Update Time: 2025-06-09

tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate
• 2161616-33-5
• EN300-1882017

• Inchi： 1S/C12H21N5O2/c1-12(2,3)19-11(18)17-6-5-13-9(8-17)10-7-14-15-16(10)4/h7,9,13H,5-6,8H2,1-4H3
• InChI Key： XOEQZJWGOTVYBA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2=CN=NN2C)C1)=O

Computed Properties

• Exact Mass: 267.16952493g/mol
• Monoisotopic Mass: 267.16952493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.3Ų

Additional information on tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate

tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate (CAS No. 2161616-33-5): A Comprehensive Overview

tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate (CAS No. 2161616-33-5) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as TBMT, is a derivative of piperazine and triazole, two functional groups that are widely studied for their diverse biological activities and therapeutic applications.

The chemical structure of tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate features a piperazine ring connected to a tert-butyl group and a 1-methyl-1H-1,2,3-triazole moiety. The tert-butyl group provides steric hindrance and enhances the lipophilicity of the molecule, while the triazole ring contributes to its chemical stability and biological activity. This unique combination of functional groups makes TBMT an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate in the development of new drugs. One notable area of research is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in the treatment of various diseases, including neurological disorders and cancer. The triazole moiety in TBMT has been shown to enhance binding affinity to these receptors, making it a promising lead compound for further optimization.

In addition to its potential as a GPCR ligand, tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that TBMT can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a valuable candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate is typically achieved through a multi-step process involving the coupling of piperazine with tert-butyl chloroformate followed by the introduction of the triazole moiety via click chemistry. The high yield and purity of this synthesis route make it suitable for large-scale production in both academic and industrial settings.

Pharmacokinetic studies have shown that tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate exhibits favorable properties such as good oral bioavailability and low toxicity. These characteristics are crucial for its potential use as an oral medication in clinical settings. Preclinical trials have also demonstrated that TBMT has a low risk of adverse effects, further supporting its safety profile.

One of the key challenges in the development of new drugs is ensuring their efficacy and safety in human subjects. To address this, researchers have conducted extensive preclinical studies on tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-yl)piperazine-1-carboxylate using animal models. These studies have provided valuable insights into its pharmacological effects and potential therapeutic applications. For example, in rodent models of inflammatory diseases, TBMT has shown significant anti-inflammatory activity without causing significant side effects.

Furthermore, the unique chemical structure of tert-butyl 3-(1-methyl-1H-1,2,3-triazol-5-y-l)piperazine-1-carboxylate allows for easy modification through chemical synthesis. This flexibility enables researchers to create analogs with enhanced properties or specific targeting capabilities. For instance, by modifying the substituents on the piperazine ring or the triazole moiety, scientists can fine-tune the pharmacological profile of TBMT to meet specific therapeutic needs.

In conclusion, tert-butyl 3-(1-methyl-HH-H,-triazol--y-l)piperazine--carboxy late (CAS No. 2,-) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.